Cas no 859471-62-8 (5-(4-Bromophenyl)thiazole)

• Product Name: 5-(4-Bromophenyl)thiazole
• CAS No: 859471-62-8
• MF: C₉H₆BrNS
• MW: 240.119639873505
• MDL: MFCD11865088
• CID: 706857
• PubChem ID: 53393366
• Update Time: 2026-04-29

5-(4-Bromophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole,5-(4-bromophenyl)-
• 5-(4-Bromophenyl)-1,3-thiazole
• 5-(4-Bromophenyl)thiazole

• MDL： MFCD11865088

Additional information on 5-(4-Bromophenyl)thiazole

Recent Advances in the Study of 5-(4-Bromophenyl)thiazole (CAS: 859471-62-8) in Chemical Biology and Pharmaceutical Research

The compound 5-(4-Bromophenyl)thiazole (CAS: 859471-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a thiazole ring linked to a 4-bromophenyl group, has demonstrated promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for novel therapeutics.

One of the key areas of research involving 5-(4-Bromophenyl)thiazole is its role as a scaffold in the design of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 5-(4-Bromophenyl)thiazole derivatives as potent inhibitors of the epidermal growth factor receptor (EGFR) kinase. The study highlighted that specific substitutions on the thiazole ring significantly enhanced the compound's binding affinity and selectivity, leading to improved antitumor activity in vitro and in vivo.

In addition to its kinase inhibitory properties, 5-(4-Bromophenyl)thiazole has also been investigated for its antimicrobial potential. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits strong activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings suggest that 5-(4-Bromophenyl)thiazole could serve as a promising candidate for the development of new antibiotics to combat resistant infections.

Another notable application of 5-(4-Bromophenyl)thiazole is in the field of neurodegenerative disease research. A 2022 study published in ACS Chemical Neuroscience explored the compound's potential as a modulator of amyloid-beta aggregation, a hallmark of Alzheimer's disease. The results indicated that 5-(4-Bromophenyl)thiazole effectively reduced the formation of toxic amyloid-beta oligomers in neuronal cell cultures, suggesting its potential as a therapeutic agent for Alzheimer's disease. Further studies are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.

The synthesis of 5-(4-Bromophenyl)thiazole and its derivatives has also seen advancements in recent years. A 2023 paper in Organic Process Research & Development described a novel, scalable synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly significant for the industrial-scale production of the compound, facilitating its broader application in drug discovery programs. The study also emphasized the importance of green chemistry principles in the synthesis process, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In conclusion, 5-(4-Bromophenyl)thiazole (CAS: 859471-62-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in its synthesis and application, underscore its potential as a lead compound for the development of novel therapeutics. Future research should focus on further elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its clinical potential in various disease contexts.